Cas no 858675-63-5 (2-Ethoxy-3-fluoropyridine)

• Product Name: 2-Ethoxy-3-fluoropyridine
• CAS No: 858675-63-5
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 1038341
• PubChem ID: 70700959
• Update Time: 2025-10-29

2-Ethoxy-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3-fluoropyridine
• 858675-63-5
• DTXSID50743738
• SB53994
• SCHEMBL19222050
• BS-24198
• F53248

• MDL： MFCD22627931
• Inchi： 1S/C7H8FNO/c1-2-10-7-6(8)4-3-5-9-7/h3-5H,2H2,1H3
• InChI Key： RGMQSIXIQVIKOC-UHFFFAOYSA-N
• SMILES： FC1C(OCC)=NC=CC=1

Computed Properties

• Exact Mass: 141.05900
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 1.61940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Ethoxy-3-fluoropyridine

Introduction to 2-Ethoxy-3-fluoropyridine (CAS No. 858675-63-5)

2-Ethoxy-3-fluoropyridine, identified by the chemical compound code CAS No. 858675-63-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-Ethoxy-3-fluoropyridine consists of a pyridine ring substituted with an ethoxy group at the 2-position and a fluorine atom at the 3-position. This unique arrangement of functional groups imparts distinct chemical properties that make it particularly useful in medicinal chemistry. The presence of the fluorine atom, for instance, can enhance the metabolic stability and binding affinity of drug candidates, while the ethoxy group provides a site for further functionalization.

In recent years, 2-Ethoxy-3-fluoropyridine has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For example, studies have shown that derivatives of 2-Ethoxy-3-fluoropyridine can interact with enzymes involved in cancer metabolism, offering new avenues for developing anticancer drugs.

Moreover, the fluorinated pyridine scaffold has been increasingly employed in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The electron-withdrawing effect of the fluorine atom can modulate the electronic properties of the molecule, influencing its binding interactions with biological targets. This has led to the development of highly selective kinase inhibitors with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also facilitated the rational design of 2-Ethoxy-3-fluoropyridine derivatives using virtual screening and molecular docking techniques. These computational methods allow researchers to predict the binding affinity and specificity of potential drug candidates before conducting expensive wet-lab experiments. Such high-throughput virtual screening approaches have significantly accelerated the drug discovery process, enabling faster identification of lead compounds.

Another area where 2-Ethoxy-3-fluoropyridine has shown promise is in the development of agrochemicals. Fluorinated pyridines are known to exhibit potent activity against a wide range of pests and pathogens, making them ideal for use in crop protection products. Researchers have synthesized various derivatives of 2-Ethoxy-3-fluoropyridine and evaluated their efficacy as insecticides and fungicides. These studies have highlighted the compound's potential as a next-generation agrochemical agent capable of addressing emerging challenges in sustainable agriculture.

The synthesis of 2-Ethoxy-3-fluoropyridine typically involves multi-step organic reactions, often starting from readily available pyridine precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been particularly useful in constructing the complex framework of this compound.

In conclusion, 2-Ethoxy-3-fluoropyridine (CAS No. 858675-63-5) is a versatile and highly functional compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, compounds like 2-Ethoxy-3-fluoropyridine will undoubtedly play a crucial role in shaping the future of medicinal chemistry.